Cas no 164656-23-9 (Dutasteride)

• Product Name: Dutasteride
• CAS No: 164656-23-9
• Molecular Formula: C₂₇H₃₀F₆N₂O₂
• Molecular Weight: 528.5297
• MDL: MFCD00937869
• CID: 65720
• PubChem ID: 6918296

Dutasteride Properties

Names and Identifiers

• Dutasteride
• (5alpha,17beta)-n-{2,5-bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-l-ene-17-carboxamide
• (4aR,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• (4aR,6aS,7S)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• Avodart
• Duagen
• GG 745
• GI198745
• Avolve
• (5α,17β)-
• Dutasteride API
• GG-745, GI-198745,
• Dutasteride (200 mg)
• Dutasteride(Avodart)
• GI 198745
• O0J6XJN02I
• Dutasteride, 99%
• Avidart
• (4ar,4bs,6as,7s,9as,9bs,11ar)-n-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1h-indeno[5,4-f]quinoline-7-carboxamide
• JALYN COMPONENT DUTASTERIDE
• BCP02344
• EX-A1952
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxy-2',5'-xylidide
• DUTASTERIDE [WHO-DD]
• DUTASTERIDE (USP-RS)
• Dutasteride (JAN/USP/INN)
• (5alpha,17beta)-N-(2,5-Bis(trifluoromethyl)phenyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
• 1H-Indeno(5,4-f)quinoline-7-carboxamide, N-(2,5-bis(trifluoromethyl)phenyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• NCGC00164571-01
• UNII-O0J6XJN02I
• BD164398
• Dutasteride for system suitability, European Pharmacopoeia (EP) Reference Standard
• GS-3565
• Dutasteride, >=98% (HPLC)
• Z1558504346
• DUTASTERIDE (MART.)
• CHEMBL1200969
• 164656-23-9
• DUTASTERIDE [MART.]
• BCPP000248
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxamide
• DTXSID8046452
• CS-1542
• Dutasteride, European Pharmacopoeia (EP) Reference Standard
• NSC 759880
• Q-201052
• CHEBI:521033
• DUTASTERIDE [USP-RS]
• AKOS015920136
• D5973
• NSC 740477
• (1S,2R,7R,10S,11S,14S,15S)-N-[2,5-bis(trifluoromethyl)phenyl]-2,15-dimethyl-5-oxo-6-azatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-3-ene-14-carboxamide
• A810580
• D03820
• Dutasteride- Bio-X
• (1S,3aS,3bS,5aR,9aR,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• GG-745
• AKOS015924431
• AB01274774-01
• DUTASTERIDE [USP MONOGRAPH]
• NSC740477
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(2,5-Bis(trifluoromethyl)phenyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• DTXCID6026452
• BDBM50340481
• AB01274774_02
• Dutasteride, United States Pharmacopeia (USP) Reference Standard
• Tox21_112199
• DUTASTERIDE [INN]
• G04CB02
• Q424760
• BRD-K30373883-001-02-8
• (5alpha,17beta)-N-[2,5-Bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1-ene-17-carboxamide
• dutasteridum
• s1202
• BCP9000630
• 17beta-N-(2,5-bis(trifluoromethyl))phenyl-carbamoyl-4-aza-5alpha-androst-1-en-3-one
• .ALPHA.,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.',.ALPHA.'-HEXAFLUORO-3-OXO-4-AZA-5.ALPHA.-ANDROST-1-ENE-17.BETA.-CARBOXY-2',5'-XYLIDIDE
• NSC-740477
• DUTASTERIDE [VANDF]
• CAS-164656-23-9
• Dutasteride [USAN:INN:BAN]
• SCHEMBL5903
• HY-13613
• Dutasteride [USAN]
• (5.ALPHA.,17.BETA.)-N-(2,5-BIS(TRIFLUOROMETHYL)PHENYL)-3-OXO-4-AZAANDROST-1-ENE-17-CARBOXAMIDE
• DUTASTERIDE [EP MONOGRAPH]
• GI-198745
• DUTASTERIDE (USP MONOGRAPH)
• 4-Azaandrost-1-ene-17-carboxaMide, N-[2,5-bis(trifluoroMethyl)phenyl]-3-oxo-, (5a,17b)-
• Dutasterida
• MFCD00937869
• DB01126
• (5alpha,17beta)-N-{2,5-bis(trifluoromethyl)-phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide
• EN300-124223
• GI-198745X
• DUTASTERIDE COMPONENT OF JALYN
• DUTASTERIDE (EP MONOGRAPH)
• NSC-759880
• (5.alpha.,5 bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide;dutasteride;Avodart;
• Duastride
• DUTASTERIDE [JAN]
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• GTPL7457
• Avodart (TN)
• CCG-269904
• N-[2,5-bis(trifluoromethyl)phenyl]-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
• DUTASTERIDE [ORANGE BOOK]
• 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• Dutasteride for system suitability
• DUTASTERIDE [MI]
• (5alpha,17beta)-N-{2,5-Bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-l-ene-17-carboxamide
• DUTASTERIDE

• MDL： MFCD00937869
• InChIKey： JWJOTENAMICLJG-QWBYCMEYSA-N
• Inchi： 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19+,21+,24-,25+/m0/s1
• SMILES： FC(C1C([H])=C([H])C(C(F)(F)F)=C([H])C=1N([H])C([C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])[C@@](C([H])=C([H])C(N4[H])=O)(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O)(F)F

Computed Properties

• Exact Mass: 528.221147g/mol
• Surface Charge: 0
• XLogP3: 5.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 528.221147g/mol
• Monoisotopic Mass: 528.221147g/mol
• Topological Polar Surface Area: 58.2Ų
• Heavy Atom Count: 37
• Complexity: 964
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 6.97790
• PSA: 58.20000
• Refractive Index: 1.523
• Boiling Point: 620.3°C at 760 mmHg
• Melting Point: 242-250 ºC
• Flash Point: 329 °C
• Solubility: DMSO: soluble2mg/mL, clear
• Color/Form: Powder
• Density: 1.303

Dutasteride Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Dutasteride Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds